![molecular formula C24H21N3O5S B2385682 (Z)-8-methoxy-N-phenyl-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide CAS No. 866349-02-2](/img/structure/B2385682.png)
(Z)-8-methoxy-N-phenyl-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide
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Description
Synthesis Analysis
The synthesis of compounds similar to “(Z)-8-methoxy-N-phenyl-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide” has been reported in the literature. For instance, the stereoselective synthesis of (Z)-methyl 2-[(Z)-3-substituted-2-(2-(tosylhydrazono)-4-oxothiazolidine-5-ylidene)]acetates has been achieved via the cyclization of N-substituted-2-arylhydrazino-carbothioamides .
Scientific Research Applications
Synthesis and Chemical Properties
Research into chromene derivatives, including compounds structurally similar to (Z)-8-methoxy-N-phenyl-2-(2-tosylhydrazono)-2H-chromene-3-carboxamide, has highlighted their synthesis and unique chemical properties. For instance, studies on 4-oxo-N-phenyl-4H-chromene-2-carboxamide and its polymorphs have provided insights into their crystal structures, showing anti-rotamer conformation about the C-N bond and varying amide O atom positions relative to the pyran ring (J. Reis et al., 2013). This research underlines the structural diversity within the chromene family and its implications for chemical behavior and applications.
Catalytic Applications and Methodologies
The synthesis of chromene derivatives can involve innovative catalytic methods and multi-component reactions. For example, the synthesis of 3H-naphtho[2.1-b]pyran-2-carboxamides from cyclocoupling reactions showcases a method to create chromene structures using Lewis acids under specific conditions (T. A. Nizami & R. Hua, 2018). Such methodologies not only expand the synthetic toolbox but also open new pathways for creating compounds with potential pharmaceutical and material applications.
Antioxidant and Antibacterial Applications
Research into indolyl-4H-chromene-3-carboxamides demonstrates the potential of chromene derivatives for developing new antioxidant and antibacterial agents. A study by Chitreddy V. Subbareddy and S. Sumathi (2017) illustrates the synthesis of chromene derivatives that exhibit significant antioxidant and antibacterial activities, highlighting the therapeutic potential of these compounds (Subbareddy & Sumathi, 2017).
Fluorescence and Photochromic Properties
The fluorescence properties of chromene derivatives, such as benzo[c]coumarin carboxylic acids, are of interest for applications in molecular sensors and optoelectronic devices. Research by Juan Shi, Yong Liang, and Zunting Zhang (2017) on the synthesis and fluorescence properties of chromene-based compounds in the solid state demonstrates their potential in developing new fluorescent materials (Shi et al., 2017).
Material Science Applications
Chromene derivatives have also been studied for their applications in material science, including the synthesis of photochromic materials and natural products. For instance, research on chromene chromium carbene complexes for synthesizing naphthopyran and naphthopyrandione units present in photochromic materials suggests potential applications in developing responsive materials (Manish Rawat et al., 2006).
Properties
IUPAC Name |
(2Z)-8-methoxy-2-[(4-methylphenyl)sulfonylhydrazinylidene]-N-phenylchromene-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O5S/c1-16-11-13-19(14-12-16)33(29,30)27-26-24-20(23(28)25-18-8-4-3-5-9-18)15-17-7-6-10-21(31-2)22(17)32-24/h3-15,27H,1-2H3,(H,25,28)/b26-24- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMEQEZOOJRATCE-LCUIJRPUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)NC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C\2/C(=CC3=C(O2)C(=CC=C3)OC)C(=O)NC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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